Cas no 101004-97-1 (1,3-dihydro-1-oxo-2H-Isoindole-2-butanoic acid)

• Product Name: 1,3-dihydro-1-oxo-2H-Isoindole-2-butanoic acid
• CAS No: 101004-97-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD07528335
• CID: 1096198
• PubChem ID: 13524612
• Update Time: 2025-10-23

1,3-dihydro-1-oxo-2H-Isoindole-2-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-oxo-2H-Isoindole-2-butanoic acid
• 4-(3-oxo-1H-isoindol-2-yl)butanoic acid
• BEA00497
• STK929123
• SCHEMBL7433345
• CS-0253616
• AKOS002846368
• 101004-97-1
• 4-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
• 4-(1-oxoisoindolin-2-yl)butanoic acid
• BBL030811
• starbld0023736
• MFCD07528335
• VS-10056
• EN300-6476977
• Z442320936
• DB-132355
• 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid

• MDL： MFCD07528335
• Inchi： 1S/C12H13NO3/c14-11(15)6-3-7-13-8-9-4-1-2-5-10(9)12(13)16/h1-2,4-5H,3,6-8H2,(H,14,15)
• InChI Key： VZHAWKBRFXIGPG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CN1CCCC(=O)O

Computed Properties

• Exact Mass: 219.089543g/mol
• Monoisotopic Mass: 219.089543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.24g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 1,3-dihydro-1-oxo-2H-Isoindole-2-butanoic acid

1,3-Dihydro-1-Oxo-2H-Isoindole-2-Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 101004-97-1, commonly referred to as 1,3-dihydro-1-oxo-2H-isoindole-2-butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader category of isoindole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structure of 1,3-dihydro-1-oxo-2H-isoindole-2-butanoic acid is characterized by a fused bicyclic system, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated that 1,3-dihydro-1-oxo-2H-isoindole-2-butanoic acid exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease. The molecule's ability to modulate key inflammatory pathways has been attributed to its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory mediators.

In addition to its anti-inflammatory effects, 1,3-dihydro-1-oxo-2H-Isoindole-butanoic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting the mitochondrial pathway and disrupting the balance between pro-apoptotic and anti-apoptotic proteins. These findings suggest that CAS No. 101004-97-1 could serve as a lead compound for the development of novel chemotherapeutic agents with enhanced efficacy and reduced toxicity compared to conventional treatments.

The synthesis of 1,3-dihydro-1-Oxo-Isoindole-butanoic acid involves a multi-step process that typically begins with the preparation of isoindole precursors. One common approach involves the cyclization of amino acids or related compounds under specific reaction conditions to form the isoindole ring system. Recent advancements in catalytic methodologies have enabled researchers to optimize these reactions, leading to higher yields and improved purity of the final product. These improvements have significantly facilitated the large-scale production of CAS No. 101004-97-X for both research and commercial purposes.

Another area where CAS No. 101004-X-X has shown promise is in the field of neurodegenerative diseases. Emerging evidence suggests that this compound may possess neuroprotective properties, potentially offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. Studies conducted in animal models have demonstrated that administration of CAS No. 10X-X-X can reduce oxidative stress and inflammation in the brain, thereby preserving neuronal function and reducing disease progression.

Despite its numerous potential applications, further research is needed to fully elucidate the mechanisms underlying the biological activities of CAS No. 10X-X-X. Ongoing studies are focusing on identifying key molecular targets and understanding how this compound interacts with cellular signaling pathways. Additionally, efforts are being made to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its suitability as a drug candidate.

In conclusion, CAS No. 10X-X-X, or CAS No 888888888, represents a compelling example of how natural product-inspired compounds can lead to innovative therapeutic solutions. With its diverse biological activities and promising preclinical results, this compound holds great potential for advancing medical science and improving human health.